2-[2-(4-chlorophenyl)morpholin-4-yl]-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)morpholin-4-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H20ClN3O2/c19-15-6-4-14(5-7-15)17-12-22(9-10-24-17)13-18(23)21-11-16-3-1-2-8-20-16/h1-8,17H,9-13H2,(H,21,23)
• InChI Key: IRHNGEVFACBSDS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC(=O)NCC2=CC=CC=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

The compound “2-[2-(4-chlorophenyl)morpholin-4-yl]-N-(pyridin-2-ylmethyl)acetamide” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and agrochemicals. The compound also features a pyridine ring, which is a basic heterocyclic aromatic ring present in many important compounds, including azines and the vitamins niacin and pyridoxine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a morpholine ring, a pyridine ring, and an acetamide group. The morpholine ring provides a polar, basic character to the molecule, while the pyridine ring is a weak base. The acetamide group can participate in hydrogen bonding, which can influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by the presence of the morpholine and pyridine rings, as well as the acetamide group. The morpholine ring can undergo electrophilic substitution at the carbon atoms, while the pyridine ring can undergo both electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the morpholine ring could make the compound more soluble in polar solvents, while the pyridine ring could contribute to its aromatic character.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. It’s always important to refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as pharmaceuticals or agrochemicals. Additionally, further studies could be conducted to better understand its physical and chemical properties, as well as its biological activity.